Cas no 106774-76-9 ((3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate)

(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate is a steroidal ester derivative combining a stigmastane backbone with a ferulic acid moiety. This compound exhibits potential bioactivity due to its hybrid structure, which integrates the lipophilic properties of the sterol framework with the antioxidant and anti-inflammatory characteristics of the phenolic acid component. Its well-defined stereochemistry at the 3β and 5α positions ensures structural stability, while the conjugated double bond in the propenoate group may enhance reactivity or binding affinity. This molecule is of interest in pharmaceutical and nutraceutical research, particularly for studying sterol-phenolic conjugates in cellular modulation or drug delivery applications. Its synthetic purity and characterized structure make it suitable for mechanistic studies.
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate structure
106774-76-9 structure
Product Name:(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
CAS No:106774-76-9
MF:C39H60O4
MW:592.891312599182
CID:2020668
Update Time:2025-05-25

(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate Chemical and Physical Properties

Names and Identifiers

    • 3-O-(trans-4-feruloyl)-beta-sitostanol
    • Dihydro-β-sitosteryl ferulate
    • sitostanyl ferulate
    • stigmastanol ferulate
    • stigmastanol trans-ferulate
    • trans-feruloyl stigmastanol
    • trans-sitostanyl ferulate
    • (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
    • Inchi: 1S/C39H60O4/c1-8-28(25(2)3)12-9-26(4)32-15-16-33-31-14-13-29-24-30(19-21-38(29,5)34(31)20-22-39(32,33)6)43-37(41)18-11-27-10-17-35(40)36(23-27)42-7/h10-11,17-18,23,25-26,28-34,40H,8-9,12-16,19-22,24H2,1-7H3/b18-11+/t26-,28-,29+,30+,31+,32-,33+,34+,38+,39-/m1/s1
    • InChI Key: RAKOKKNCCBUUMP-HNBUMGCJSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S686800-5mg
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
106774-76-9
5mg
$167.00 2023-05-17
TRC
S686800-25mg
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
106774-76-9
25mg
$684.00 2023-05-17
TRC
S686800-50mg
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
106774-76-9
50mg
$1315.00 2023-05-17
TRC
S686800-100mg
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
106774-76-9
100mg
$ 3000.00 2023-09-06

(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate Related Literature

Additional information on (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate

(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate: A Comprehensive Overview

CAS No. 106774-76-9 refers to the compound (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate, a complex organic molecule with significant potential in various fields of research and application. This compound is a derivative of stigmastane, a triterpenoid skeleton, and features a unique substitution pattern that contributes to its intriguing chemical properties. The molecule's structure includes a stigmastan-3-yl group attached to a propenoate moiety, which is further substituted with hydroxyl and methoxy groups at specific positions on the aromatic ring.

The synthesis of (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate involves advanced organic chemistry techniques, including multi-step reactions and precise stereochemical control. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemistry of this compound—3β and 5α configurations—plays a crucial role in its interactions with biological systems.

Research into this compound has revealed promising results in several areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, investigations into its antioxidant properties have shown that it can effectively scavenge free radicals, making it a candidate for applications in oxidative stress-related conditions.

The presence of the hydroxyl and methoxy groups on the aromatic ring contributes significantly to the compound's bioavailability and pharmacokinetic profile. These groups enhance solubility and stability, which are critical factors for drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, improving its efficacy and reducing side effects.

In terms of therapeutic applications, (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate has shown potential in oncology. Preclinical studies indicate that it may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. Furthermore, its ability to modulate gene expression suggests it could be used in gene therapy or epigenetic treatments.

The development of analytical methods for the characterization of this compound has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results and maintaining quality control in manufacturing processes.

In conclusion, CAS No. 106774-76-9, or (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a promising candidate for various therapeutic applications. Continued exploration into its properties and mechanisms will undoubtedly yield further insights into its potential uses and benefits.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司